![molecular formula C18H15Cl2F3N2O2S B3038399 5-[(2,5-Dichlorophenyl)sulfonyl]-7-(trifluoromethyl)-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline CAS No. 861206-83-9](/img/structure/B3038399.png)
5-[(2,5-Dichlorophenyl)sulfonyl]-7-(trifluoromethyl)-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline
Overview
Description
5-[(2,5-Dichlorophenyl)sulfonyl]-7-(trifluoromethyl)-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline is a useful research compound. Its molecular formula is C18H15Cl2F3N2O2S and its molecular weight is 451.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
5-[(2,5-Dichlorophenyl)sulfonyl]-7-(trifluoromethyl)-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline and its derivatives have shown promising results in anticancer research. The synthesis and antiproliferative activity of new 4,5-dihydropyrrolo[1,2-a]quinoxalines have been reported, with evidence of their efficiency in targeting G protein-coupled estrogen receptor 1 (GPER) in breast cancer cells (Carullo et al., 2021).
Crystal Structure Analysis
Studies on the crystal structures of isomeric 4-[3-(dichlorophenyl)-hexahydro[1,3]oxazolo[3,4-a]pyridin-1-yl]-2,8-bis(trifluoromethyl)quinolines have been conducted, contributing to the understanding of their molecular arrangements and interactions, which is crucial for drug design and development (de Souza et al., 2015).
Antibacterial Activity
The compound and its related quinoxaline derivatives have been investigated for their antibacterial properties. A study on the green synthesis of quinoxaline sulfonamides revealed their effective antibacterial activities against bacteria like Staphylococcus spp. and Escherichia coli (Alavi et al., 2017).
Molecular Structure and Bonding
Research on the molecular structure and bonding properties of related compounds, such as 4-(2-chlorophenyl)pyrrolo[1,2-a]quinoxaline, has provided insights into electron delocalization and molecular interactions vital for pharmacological applications (Castillo et al., 2013).
Eco-Friendly Synthesis Methods
Efforts have been made to develop eco-friendly and efficient synthesis methods for related compounds. The use of green catalysts like sulfamic acid in the synthesis of 4,5-dihydropyrrolo[1,2-a]quinoxalines represents a step towards sustainable pharmaceutical manufacturing (Kamal et al., 2015).
Synthesis and Modification
The synthesis of new derivatives, including various substituted 3-(trifluoromethyl)quinoxalines, has been explored. This research is significant for the development of compounds with potential pharmacological applications (Didenko et al., 2015).
Metal-Free Hydrogenation Techniques
Metal-free hydrogenation techniques for pyrrolo[1,2-a]quinoxalines have been studied, which are important for the synthesis of pharmaceutical compounds in a more environmentally friendly manner (Liu et al., 2018).
Properties
IUPAC Name |
5-(2,5-dichlorophenyl)sulfonyl-7-(trifluoromethyl)-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]quinoxaline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15Cl2F3N2O2S/c19-12-4-5-14(20)17(9-12)28(26,27)25-10-13-2-1-7-24(13)15-6-3-11(8-16(15)25)18(21,22)23/h3-6,8-9,13H,1-2,7,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZVFCIWLSOLYKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(C3=C(N2C1)C=CC(=C3)C(F)(F)F)S(=O)(=O)C4=C(C=CC(=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15Cl2F3N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301113548 | |
Record name | 5-[(2,5-Dichlorophenyl)sulfonyl]-1,2,3,3a,4,5-hexahydro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301113548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
451.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
861206-83-9 | |
Record name | 5-[(2,5-Dichlorophenyl)sulfonyl]-1,2,3,3a,4,5-hexahydro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=861206-83-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[(2,5-Dichlorophenyl)sulfonyl]-1,2,3,3a,4,5-hexahydro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301113548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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